Cas no 1340292-99-0 (5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide)

• Product Name: 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide
• CAS No: 1340292-99-0
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• MDL: MFCD17440102
• CID: 5242846
• PubChem ID: 62104432
• Update Time: 2025-09-28

5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide
• 5-Chloro-2-cyclohexyloxybenzenesulfonamide
• Benzenesulfonamide, 5-chloro-2-(cyclohexyloxy)-

• MDL： MFCD17440102
• Inchi： 1S/C12H16ClNO3S/c13-9-6-7-11(12(8-9)18(14,15)16)17-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H2,14,15,16)
• InChI Key： MXZBMNNYUWXAHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N)(=O)=O)OC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide

5-Chloro-2-(cyclohexyloxy)benzene-1-sulfonamide (CAS 1340292-99-0): A Comprehensive Overview of Properties and Applications

5-Chloro-2-(cyclohexyloxy)benzene-1-sulfonamide (CAS 1340292-99-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique molecular structure combining a chloro-substituted benzene ring with a cyclohexyl ether moiety, making it valuable for various applications. The compound's chemical formula is C12H16ClNO3S, with a molecular weight of 289.78 g/mol.

Recent trends in medicinal chemistry have shown growing interest in sulfonamide-based compounds like 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide due to their potential biological activities. Researchers are particularly exploring its role as a key intermediate in drug development, especially for targeting specific enzymes or receptors. The compound's structural features allow for molecular modifications that can enhance pharmacological properties while maintaining stability.

The synthesis of 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide typically involves multi-step organic reactions, starting from commercially available precursors. One common approach begins with the chlorination of appropriate phenol derivatives, followed by ether formation with cyclohexanol under controlled conditions. The final sulfonamide group is introduced through reaction with sulfonyl chloride derivatives. These synthetic protocols have been optimized to achieve high yields and purity, making the compound accessible for research purposes.

From a physicochemical perspective, 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide typically appears as a white to off-white crystalline powder. It demonstrates moderate solubility in common organic solvents such as dichloromethane, dimethyl sulfoxide, and acetone, but limited solubility in water. These solubility characteristics are crucial for formulation development in potential pharmaceutical applications. The compound shows stability under standard storage conditions, though protection from moisture and light is recommended for long-term preservation.

In the pharmaceutical sector, 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide has shown promise as a building block for more complex drug molecules. Its structural features make it particularly interesting for developing compounds with potential anti-inflammatory or enzyme-inhibiting properties. Researchers are investigating its incorporation into molecules that might interact with specific biological targets, following current trends in targeted drug design and personalized medicine approaches.

The compound's cyclohexyloxy group contributes to enhanced lipophilicity, which can influence membrane permeability and pharmacokinetic properties in derived drug candidates. This characteristic aligns with current pharmaceutical industry needs for compounds with improved bioavailability profiles. Meanwhile, the sulfonamide moiety offers opportunities for hydrogen bonding interactions, potentially enhancing target binding affinity in designed molecules.

Analytical characterization of 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide typically employs techniques such as HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality control measures ensure the compound meets research-grade standards, particularly important for reproducible experimental results in drug discovery programs.

Beyond pharmaceutical applications, 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide finds use in material science research as a specialty chemical. Its molecular structure serves as a template for developing novel organic materials with specific electronic or optical properties. Researchers are exploring its potential in creating advanced functional materials that respond to environmental stimuli, following current trends in smart material development.

The commercial availability of 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide has increased in recent years, reflecting growing research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for larger-scale applications. Current market trends show steady interest in such specialized intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Safety considerations for handling 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. Proper ventilation should be maintained when working with the compound in powder form, in line with general laboratory safety protocols for fine chemical handling.

From a regulatory standpoint, 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide is not currently listed under major chemical control regulations, making it accessible for research purposes. However, researchers should verify local regulations before shipping or transferring the compound across jurisdictions, as chemical compliance requirements may vary by region and intended use.

Future research directions for 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) or other targeted protein degradation technologies. The compound's modifiable structure could serve as a starting point for developing novel small molecule effectors in these cutting-edge therapeutic approaches. Additionally, its application in covalent inhibitor design represents another promising avenue for investigation.

Environmental considerations for 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide include proper disposal methods according to institutional guidelines for organic compounds. While comprehensive ecotoxicological data may be limited for this specific chemical, general precautions for chemical waste management should be followed to minimize environmental impact from research activities involving this substance.

In summary, 5-chloro-2-(cyclohexyloxy)benzene-1-sulfonamide (CAS 1340292-99-0) represents a versatile chemical building block with significant potential in pharmaceutical research and material science applications. Its unique structural features and synthetic accessibility position it as a valuable intermediate for developing novel compounds addressing current challenges in drug discovery and functional material design. As research continues to uncover new applications for sulfonamide derivatives, this compound will likely maintain its relevance in scientific investigations across multiple disciplines.